molecular formula C13H11NS B593253 2-Ethylnaphtho[1,2-d]thiazole CAS No. 130602-67-4

2-Ethylnaphtho[1,2-d]thiazole

Cat. No.: B593253
CAS No.: 130602-67-4
M. Wt: 213.298
InChI Key: DMCNLVHCRPJPNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Ethylnaphtho[1,2-d]thiazole is a heterocyclic compound featuring a naphthalene ring fused to a thiazole moiety, with an ethyl group at the 2-position. The ethyl substituent likely influences electronic, steric, and solubility characteristics compared to smaller alkyl groups like methyl. Thiazole derivatives are pharmacologically significant, with activities ranging from antimicrobial to enzyme inhibition, as seen in related compounds .

Properties

CAS No.

130602-67-4

Molecular Formula

C13H11NS

Molecular Weight

213.298

IUPAC Name

2-ethylbenzo[e][1,3]benzothiazole

InChI

InChI=1S/C13H11NS/c1-2-12-14-13-10-6-4-3-5-9(10)7-8-11(13)15-12/h3-8H,2H2,1H3

InChI Key

DMCNLVHCRPJPNP-UHFFFAOYSA-N

SMILES

CCC1=NC2=C(S1)C=CC3=CC=CC=C32

Synonyms

Naphtho[1,2-d]thiazole, 2-ethyl- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physical Properties

Table 1: Key Physical and Structural Comparisons
Compound Molecular Formula Molecular Weight Melting Point (°C) Key Substituents
2-Methylnaphtho[1,2-d]thiazole C₁₂H₉NS 199.27 95–97 Methyl at C2
2-Ethylnaphtho[1,2-d]thiazole* C₁₃H₁₁NS 213.30 (calc.) Not reported Ethyl at C2
Compound 2 (Amino-cyano derivative) C₁₅H₉N₅S 291.37 256–258 3-Amino-4-cyanopyrazole at C2
Compound 8 (Ethylimido derivative) C₁₈H₁₃N₅SO 347.43 225–227 Ethylimidoform-cyano-pyrazole

*Inferred from methyl analog data .

  • Substituent Effects: Ethyl vs. Methyl derivatives (e.g., 2-Methylnaphtho[1,2-d]thiazole) exhibit melting points ~95–97°C , while ethyl analogs may have lower melting points due to reduced crystallinity. Bulkier Substituents: Compounds like 2-[3-Ethylimidoform-4-cyanopyrazol-2-yl]naphthalino[1,2-d]thiazole (Compound 8) show higher molecular weights (347.43 g/mol) and complex melting behavior (225–227°C), reflecting steric and electronic modifications .

Pharmacological and Functional Comparisons

Table 2: Bioactivity of Selected Thiazole Derivatives
Compound Activity Key Findings Reference
2-Methylnaphtho[1,2-d]thiazole Not explicitly reported Used as an intermediate in organic synthesis
Compound 2 (C₁₅H₉N₅S) Androgen receptor antagonism Anti-prostate cancer activity (LD₅₀ comparable to Bicalutamide)
MMPI-1154 (Imidazole-thiazole) MMP-2 inhibition Cardioprotective at 1 µM in myocardial infarction models
Thiazole-glycopeptide hybrids Anti-biofilm, antimicrobial Resensitized VRSA to vancomycin (512-fold MIC reduction)
  • Ethyl Substituent Implications: Ethyl groups may enhance lipophilicity, improving membrane permeability in drug candidates. For example, Compound 8’s ethylimido substituent could modulate binding to enzymatic targets like MMP-2 .

Spectroscopic and Analytical Data

  • IR/NMR Trends: Methyl derivatives show characteristic C-H stretches at ~1.62 ppm (CH₃) in ¹H-NMR, while ethyl groups exhibit triplet/q peaks for CH₃ and CH₂ . Cyanopyrazole-substituted analogs (e.g., Compound 2) display strong CN stretches at ~2215 cm⁻¹ in IR .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.